Cas no 400839-36-3 (4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine)

• Product Name: 4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine
• CAS No: 400839-36-3
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 3047173
• PubChem ID: 25220465
• Update Time: 2025-10-29

4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine
• AKOS005172006
• SB73338
• 4-phenyl-6-propan-2-yloxy-1,3,5-triazin-2-amine
• DB-412781
• 4-phenyl-6-(propan-2-yloxy)-1,3,5-triazin-2-amine
• STK505622
• 400839-36-3
• SCHEMBL25352193

• Inchi： 1S/C12H14N4O/c1-8(2)17-12-15-10(14-11(13)16-12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H2,13,14,15,16)
• InChI Key： RUBWCSZMEIWKNH-UHFFFAOYSA-N
• SMILES： O(C1=NC(N)=NC(C2C=CC=CC=2)=N1)C(C)C

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.9Ų

Additional information on 4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine

4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine: A Comprehensive Overview

4-Isopropoxy-6-phenyl-1,3,5-triazin-2-amine (CAS No. 400839-36-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of an isopropoxy group at the 4-position and a phenyl group at the 6-position introduces unique electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of 4-isopropoxy-6-phenyl-1,3,5-triazin-2-amine involves a series of carefully controlled reactions. Typically, the starting material is a substituted triazine derivative, which undergoes nucleophilic substitution or condensation reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for research and industrial applications.

One of the most promising applications of 4-isopropoxy-6-phenyl-1,3,5-triazin-2-amine is in the field of optoelectronics. The compound exhibits strong fluorescence properties due to its conjugated aromatic system and electron-donating substituents. Researchers have explored its potential as a fluorescent probe for sensing various analytes, including metal ions and biomolecules. For instance, studies have shown that this compound can selectively bind to certain transition metals, leading to changes in fluorescence intensity that can be used for quantitative analysis.

In addition to its sensing capabilities, 4-isopropoxy-6-phenyl-1,3,5-triazin-2-amine has been investigated for its role in drug delivery systems. The molecule's ability to form stable complexes with drugs has led to its use as a carrier in targeted drug delivery. Recent studies have demonstrated that by modifying the substituents on the triazine ring, the compound can be tailored to enhance drug solubility and bioavailability. This opens up new possibilities for developing more effective therapeutic agents.

The electronic properties of 4-isopropoxy-6 phenyl 1 3 5 triazin 2 amine also make it a candidate for use in organic electronics. Its high electron mobility and stability under ambient conditions make it suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have reported significant progress in optimizing the compound's performance by incorporating it into thin-film devices. These developments highlight its potential as a building block for next-generation electronic materials.

Another area where 4-isopropoxy 6 phenyl 1 3 5 triazin 2 amine has shown promise is in catalysis. The nitrogen atoms in the triazine ring provide active sites for various catalytic reactions, including hydrogenation and oxidation. Recent studies have explored its use as a heterogeneous catalyst by immobilizing it on porous supports. This approach not only enhances catalytic activity but also facilitates recycling of the catalyst, making it environmentally friendly.

The versatility of 4-isopropoxy 6 phenyl 1 3 5 triazin 2 amine extends to its use in polymer chemistry. By incorporating this compound into polymer networks, researchers have developed materials with improved mechanical properties and thermal stability. For example, blends of this compound with polystyrene have shown enhanced resistance to thermal degradation, making them suitable for high-performance applications such as aerospace materials.

In conclusion, 4-isopropoxy 6 phenyl 1 3 5 triazin 2 amine (CAS No. 400839–36–3) is a multifunctional compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a platform for innovative solutions in optoelectronics, drug delivery, catalysis, and polymer chemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern technologies.